Cas no 864925-20-2 (3-1-(benzenesulfonyl)-3-(furan-2-yl)-4,5-dihydro-1H-pyrazol-5-yl-2-chloro-7-ethoxyquinoline)

• Product Name: 3-1-(benzenesulfonyl)-3-(furan-2-yl)-4,5-dihydro-1H-pyrazol-5-yl-2-chloro-7-ethoxyquinoline
• CAS No: 864925-20-2
• MF: C₂₄H₂₀ClN₃O₄S
• MW: 481.951303482056
• CID: 6503486
• PubChem ID: 4449350
• Update Time: 2025-07-10

3-1-(benzenesulfonyl)-3-(furan-2-yl)-4,5-dihydro-1H-pyrazol-5-yl-2-chloro-7-ethoxyquinoline Chemical and Physical Properties

Names and Identifiers

• 3-1-(benzenesulfonyl)-3-(furan-2-yl)-4,5-dihydro-1H-pyrazol-5-yl-2-chloro-7-ethoxyquinoline
• HMS2515F04
• HMS1485A02
• AKOS024604214
• 3-[2-(benzenesulfonyl)-5-(furan-2-yl)-3,4-dihydropyrazol-3-yl]-2-chloro-7-ethoxyquinoline
• BRD-A34703981-001-01-7
• IDI1_022136
• EU-0047369
• F1292-0016
• ChemDiv3_004226
• 864925-20-2
• SMR000237838
• CHEMBL1505355
• HMS3377O16
• 2-chloro-7-ethoxy-3-(3-(furan-2-yl)-1-(phenylsulfonyl)-4,5-dihydro-1H-pyrazol-5-yl)quinoline
• MLS000697116
• 3-[1-(benzenesulfonyl)-3-(furan-2-yl)-4,5-dihydro-1H-pyrazol-5-yl]-2-chloro-7-ethoxyquinoline

• Inchi： 1S/C24H20ClN3O4S/c1-2-31-17-11-10-16-13-19(24(25)26-20(16)14-17)22-15-21(23-9-6-12-32-23)27-28(22)33(29,30)18-7-4-3-5-8-18/h3-14,22H,2,15H2,1H3
• InChI Key： HSHCLHHOHWUVPX-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2C=CC(=CC=2N=1)OCC)C1CC(C2=CC=CO2)=NN1S(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 481.0863050g/mol
• Monoisotopic Mass: 481.0863050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 813
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 93.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 3-1-(benzenesulfonyl)-3-(furan-2-yl)-4,5-dihydro-1H-pyrazol-5-yl-2-chloro-7-ethoxyquinoline

Professional Introduction to Compound with CAS No. 864925-20-2 and Product Name: 3-1-(benzenesulfonyl)-3-(furan-2-yl)-4,5-dihydro-1H-pyrazol-5-yl-2-chloro-7-ethoxyquinoline

The compound identified by the CAS number 864925-20-2 and the product name 3-1-(benzenesulfonyl)-3-(furan-2-yl)-4,5-dihydro-1H-pyrazol-5-yl-2-chloro-7-ethoxyquinoline represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple pharmacophoric moieties, including a benzenesulfonyl group, a furan ring, a dihydro-pyrazole scaffold, and a chloroquinoline moiety, positions this compound as a versatile candidate for further exploration.

In recent years, the development of novel heterocyclic compounds has been a focal point in the pharmaceutical industry. The quinoline scaffold, in particular, has demonstrated remarkable efficacy in various therapeutic areas, including antimalarial, antibacterial, and anticancer treatments. The introduction of additional functional groups such as the benzenesulfonyl and furan components enhances the molecular complexity and may contribute to improved binding affinity and selectivity. This compound exemplifies the trend toward designing molecules with multiple interacting sites to optimize pharmacological activity.

The 4,5-dihydro-1H-pyrazol ring system is another critical feature of this molecule. Pyrazole derivatives are well-known for their broad spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The structural integration of this moiety with the quinoline core suggests potential synergistic effects that could enhance therapeutic outcomes. Furthermore, the 2-chloro and 7-ethoxy substituents play crucial roles in modulating the electronic properties of the molecule, thereby influencing its interactions with biological targets.

Recent studies have highlighted the importance of rational drug design in developing next-generation therapeutics. Computational modeling and high-throughput screening have become indispensable tools in identifying promising candidates for further validation. The compound in question has been subjected to rigorous computational analysis to predict its binding interactions with relevant biological targets. Preliminary results indicate strong potential for inhibiting key enzymes involved in cancer progression and inflammation.

The synthesis of this compound involves multi-step organic transformations that showcase the expertise of modern synthetic chemistry. The incorporation of advanced catalytic methods has enabled the efficient construction of the complex framework while maintaining high regioselectivity. This approach not only highlights the synthetic ingenuity but also underscores the importance of green chemistry principles in reducing environmental impact.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The combination of structural features makes it an attractive candidate for further optimization through structure-based drug design (SBDD) or fragment-based drug discovery (FBDD) strategies. By leveraging these methodologies, researchers aim to fine-tune the pharmacological profile of the molecule to achieve maximal efficacy and minimal side effects.

Moreover, the compound's solubility profile and metabolic stability have been carefully evaluated to ensure its suitability for preclinical studies. These parameters are critical determinants of a drug's bioavailability and therapeutic window. Preliminary pharmacokinetic studies suggest that this molecule exhibits promising properties that could translate into effective clinical applications.

The role of natural product-inspired scaffolds cannot be overstated in modern drug discovery. Many successful drugs have been derived from natural products or inspired by their structures. The quinoline scaffold itself has its roots in natural products like quinine and chloroquine. By integrating elements from different chemical space domains, such as benzene sulfonyl derivatives and furan moieties, researchers can generate novel structures with unique biological activities.

As interest in targeted therapies grows, so does the need for highly specific inhibitors. The compound under discussion has shown promise as a potent inhibitor of enzymes overexpressed in certain cancer types. By disrupting key signaling pathways involved in tumor growth and metastasis, it could offer a new therapeutic strategy for patients with limited treatment options.

In conclusion,3-1-(benzenesulfonyl)-3-(furan-2-yl)-4,5-dihydro-1H-pyrazol-5-yl-2-chloro-7-ethoxyquinoline represents a significant contribution to pharmaceutical chemistry. Its complex structure and diverse functional groups position it as a valuable candidate for further research into novel therapeutic agents. As advancements continue to be made in synthetic methodologies and computational biology,this compound holds great promise for addressing unmet medical needs across various disease states.